DL-Homocystine
DL-Homocystine
Homocystine is an organic disulfide obtained by oxidative dimerisation of homocysteine. It has a role as a human metabolite. It is a tautomer of a homocystine zwitterion.
DL-Homocystine is a natural product found in Homo sapiens and Trypanosoma brucei with data available.
DL-Homocystine is a natural product found in Homo sapiens and Trypanosoma brucei with data available.
Brand Name:
Vulcanchem
CAS No.:
462-10-2
VCID:
VC21195623
InChI:
InChI=1S/C8H16N2O4S2/c9-5(7(11)12)1-3-15-16-4-2-6(10)8(13)14/h5-6H,1-4,9-10H2,(H,11,12)(H,13,14)
SMILES:
C(CSSCCC(C(=O)O)N)C(C(=O)O)N
Molecular Formula:
C8H16N2O4S2
Molecular Weight:
268.4 g/mol
DL-Homocystine
CAS No.: 462-10-2
Cat. No.: VC21195623
Molecular Formula: C8H16N2O4S2
Molecular Weight: 268.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Homocystine is an organic disulfide obtained by oxidative dimerisation of homocysteine. It has a role as a human metabolite. It is a tautomer of a homocystine zwitterion. DL-Homocystine is a natural product found in Homo sapiens and Trypanosoma brucei with data available. |
|---|---|
| CAS No. | 462-10-2 |
| Molecular Formula | C8H16N2O4S2 |
| Molecular Weight | 268.4 g/mol |
| IUPAC Name | 2-amino-4-[(3-amino-3-carboxypropyl)disulfanyl]butanoic acid |
| Standard InChI | InChI=1S/C8H16N2O4S2/c9-5(7(11)12)1-3-15-16-4-2-6(10)8(13)14/h5-6H,1-4,9-10H2,(H,11,12)(H,13,14) |
| Standard InChI Key | ZTVZLYBCZNMWCF-UHFFFAOYSA-N |
| SMILES | C(CSSCCC(C(=O)O)N)C(C(=O)O)N |
| Canonical SMILES | C(CSSCCC(C(=O)O)N)C(C(=O)O)N |
| Melting Point | 263 - 265 °C |
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